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Compound of Interest

Compound Name: 2-Nitroanthracene

Cat. No.: B1198904

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the proper
disposal of 2-Nitroanthracene, a chemical that requires careful management due to its
hazardous properties.

Due to the limited availability of a comprehensive Safety Data Sheet (SDS) with specific GHS
classifications for 2-Nitroanthracene, the following guidance is based on available safety data,
general knowledge of nitroaromatic compounds, and standard laboratory safety practices. It is
imperative to treat 2-Nitroanthracene as a hazardous substance.

Hazard Profile and Safety Considerations

Available information indicates that 2-Nitroanthracene possesses hazardous properties that
necessitate stringent disposal protocols. It has been reported to have mutagenic properties
and, when heated to decomposition, it emits toxic fumes of nitrogen oxides (NOx)[1].
Nitroaromatic compounds as a class are known for their toxicity and potential mutagenicity[2][3]
[4]. Therefore, all waste containing 2-Nitroanthracene must be considered hazardous.
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Property Information Citation

Mutation data reported. Emits
Known Hazards toxic fumes of NOx when [1]
heated to decomposition.

Physical State Solid
Molecular Formula C14H9NO2 [1][5]
CAS Number 3586-69-4 [L1[5][6][71[8]

Personal Protective Equipment (PPE)

Before handling 2-Nitroanthracene or its waste, ensure the following personal protective

equipment is worn:

o Gloves: Nitrile rubber gloves are recommended.

o Eye Protection: Chemical safety goggles or a face shield.
e Lab Coat: A flame-retardant lab coat should be worn.

o Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a
NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is
essential.

Step-by-Step Disposal Protocol

The proper disposal of 2-Nitroanthracene waste involves careful segregation, labeling, and
coordination with your institution's Environmental Health and Safety (EHS) department.

Step 1: Waste Segregation
e Solid Waste:

o Collect all solid waste contaminated with 2-Nitroanthracene, including unused chemical,
contaminated personal protective equipment (gloves, etc.), and weighing papers, in a
dedicated, leak-proof, and clearly labeled hazardous waste container.
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o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
guidelines.

e Liquid Waste:

o If 2-Nitroanthracene is in a solution (e.g., dissolved in a solvent), collect the liquid waste
in a separate, compatible, and properly sealed hazardous waste container.

o The container must be labeled with the full chemical name of all components and their
approximate concentrations.

o Given that 2-Nitroanthracene is often supplied in a toluene solution, this waste would be
classified as both toxic and flammable.

Step 2: Waste Container Labeling

Proper labeling is critical for safe handling and disposal. The label on your hazardous waste
container must include:

e The words "Hazardous Waste"

e The full chemical name: "2-Nitroanthracene"

e Any other constituents in the waste (e.g., "Toluene")

e The approximate percentage of each component

e The hazard characteristics (e.g., "Toxic," "Mutagenic," "Flammable" if in a flammable solvent)
e The accumulation start date

e Your name, laboratory, and contact information

Step 3: Storage of Hazardous Waste

o Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area within your laboratory.
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e This area should be in a well-ventilated location, such as a chemical fume hood, and away
from incompatible materials.

o Ensure the container is kept closed at all times, except when adding waste.
Step 4: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for your hazardous waste.

o Provide them with all the information from your waste label.
o Follow all institutional procedures for waste pickup and documentation.

Never dispose of 2-Nitroanthracene down the drain or in the regular trash. This is a violation
of environmental regulations and poses a significant safety hazard.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2-Nitroanthracene.

Caption: Logical workflow for the safe disposal of 2-Nitroanthracene waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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